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For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl isovalerate, also known as butyl 3-methylbutanoate (FEMA number 2218), is a widely
recognized ester primarily utilized as a flavoring and fragrance agent. This technical guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and analysis, and a summary of its safety and
regulatory status. The information presented herein is intended to serve as a valuable resource
for professionals in research, development, and quality control.

Chemical and Physical Properties

Butyl isovalerate is a clear, colorless to pale yellow liquid characterized by a sweet, fruity
aroma reminiscent of apples and bananas.[1][2] It is a member of the fatty acid ester family.[3]
The fundamental properties of butyl isovalerate are summarized in the table below.
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Property Value Reference
Molecular Formula C9H1802 [4]
Molecular Weight 158.24 g/mol [3115114]
CAS Number 109-19-3 [5114]
FEMA Number 2218 [3][6]
JECFA Number 198 [2][31[7]
Appearance Colorless to pale yellow liquid [2][4]
Odor Ethereal-fruity, apple-like [1]
Taste Sweet, apple-like [3]
Boiling Point 175 °C (lit.) [1][2]14]
Density 0.858 g/mL at 25 °C (lit.) [1][2]

Refractive Index

n20/D 1.409 (lit.)

[1](2]

Flash Point

53 °C

[1]3]

Solubility

Insoluble in water; soluble in

alcohol and most organic oils.

[1]2]

Synthesis of Butyl Isovalerate

Butyl isovalerate is typically synthesized via the esterification of isovaleric acid with n-butanol.

This can be achieved through traditional Fischer esterification using an acid catalyst or more

modern methods such as microwave-assisted synthesis.

Fischer Esterification

This classic method involves heating the carboxylic acid and alcohol with a strong acid catalyst.

The reaction is reversible and driven to completion by using an excess of one reactant or by

removing water as it forms.[8][9]

Experimental Protocol:
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e Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine isovaleric acid (1.0 molar equivalent) and n-butanol (1.5 to 2.0
molar equivalents). The excess n-butanol helps to shift the equilibrium towards the product.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H2S0Oa4) or
p-toluenesulfonic acid (p-TsOH) (approximately 1-2% of the weight of the carboxylic acid).

o Reaction: Heat the mixture to reflux with continuous stirring for 2-4 hours. The reaction
progress can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).

o Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel. Wash the mixture sequentially with water, a saturated sodium bicarbonate (NaHCO3s)
solution (to neutralize the acid catalyst), and finally with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate the solvent under reduced pressure. The crude butyl isovalerate can be further
purified by fractional distillation to yield the final product.

Microwave-Assisted Synthesis

Microwave irradiation offers a more rapid and efficient method for esterification, often leading to
higher yields in shorter reaction times.[1]

Experimental Protocol:

e Reactant and Catalyst Loading: In a three-necked round-bottom flask suitable for microwave
synthesis, combine isovaleric acid (0.1 mol), n-butanol (0.16 mol), and a Brgnsted acidic
ionic liquid catalyst (6 wt% relative to isovaleric acid).[1]

e Microwave Irradiation: Place the flask in a microwave synthesis system equipped with a
magnetic stirrer and a water-cooled condenser. Irradiate the mixture at 500 W, maintaining a
temperature of 110 °C for 30 minutes.[1]

e Product Isolation: Upon completion, cool the reaction mixture to room temperature. The
mixture will separate into two layers. The upper layer is the butyl isovalerate product. The
lower layer, containing the ionic liquid catalyst, can be separated and reused.[1]
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 Purification: The obtained ester can be further purified by distillation if required.

Synthesis Pathway Diagram
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Caption: Fischer esterification of isovaleric acid and n-butanol.

Analytical Methods

The purity and identity of butyl isovalerate are typically confirmed using gas chromatography-
mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds.[10]
Experimental Protocol:

o Sample Preparation: Prepare a dilute solution of butyl isovalerate (e.g., 10 pg/mL) in a
volatile organic solvent such as hexane or dichloromethane.[7] If analyzing a complex matrix
(e.g., a beverage), a liquid-liquid extraction or solid-phase microextraction (SPME) may be
necessary to isolate the volatile components.[11]
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¢ GC-MS Parameters:

o GC Column: A non-polar or medium-polar capillary column, such as a DB-5ms or HP-5ms
(30 m x 0.25 mm x 0.25 pum), is suitable.

o Injector: Set the injector temperature to 250 °C with a splitless or split injection, depending
on the sample concentration.

o Oven Program: A typical temperature program would be an initial temperature of 40-60 °C,
held for a few minutes, followed by a ramp of 5-10 °C/min to a final temperature of 220-
250 °C.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o MS Detector: Operate in electron ionization (ElI) mode at 70 eV. Scan a mass range of m/z
35-350.

o Data Analysis: Identify butyl isovalerate by comparing its retention time and mass spectrum
with a reference standard or a spectral library (e.g., NIST).[11] The mass spectrum of butyl
isovalerate will show characteristic fragment ions.

Analytical Workflow Diagram
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Caption: Workflow for the GC-MS analysis of butyl isovalerate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of butyl
isovalerate.

Experimental Protocol:

e Sample Preparation: For *H NMR, dissolve approximately 10 mg of the sample in 0.5-0.7 mL
of a deuterated solvent (e.g., CDCI3) in a 5 mm NMR tube.[1][12] For 13C NMR, a more
concentrated sample (around 50 mg) may be required.[1] Ensure the sample is free of
particulate matter by filtering if necessary.[5]

e NMR Acquisition: Acquire *H and 3C NMR spectra on a spectrometer (e.g., 400 MHz or
higher).

o Spectral Interpretation: The *H NMR spectrum will show distinct signals for the protons of the
butyl and isovaleryl moieties. The chemical shifts, splitting patterns (multiplicity), and
integration values will confirm the structure. The 3C NMR spectrum will show nine distinct
signals corresponding to the nine carbon atoms in the molecule.

Safety and Regulatory Information

A summary of the safety and regulatory data for butyl isovalerate is provided below.
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Aspect Information Reference

Oral LD50 (rat): >5000 mg/kg.
Toxicity Dermal LD50 (rabbit): >5000 [13]
mg/kg.

Irritating to eyes, respirator
Irritation gl _ P Y [2][13]
system, and skin.

o Not considered a skin
Sensitization N ) [13]
sensitizer at typical use levels.

Generally Recognized as Safe
(GRAS) by FEMA. Approved
Regulatory Status as a synthetic flavoring [3161[7]
substance by the FDA (21 CFR
172.515).

Wear suitable protective
clothing, gloves, and eye/face
_ protection. Keep away from
Handling [2][14]
heat, sparks, and open flames.
Store in a well-ventilated

place.

Applications

The primary applications of butyl isovalerate are in the food and fragrance industries.

o Flavoring Agent: It is used in a variety of food products, including dairy products, cheese,
and fruit-flavored items, to impart a sweet, fruity flavor.[2]

o Fragrance Ingredient: It is incorporated into perfumes, cosmetics, and personal care
products to contribute a fruity note.[5][4]

 Industrial Uses: It can also be used as a solvent and a plasticizer in some industrial
applications.[4]
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While some esters of isovaleric acid have been investigated for biological activity, butyl
isovalerate's role in drug development is not well-established.[13] Its primary value remains in
the flavor and fragrance sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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